Cas no 206559-40-2 (5-Bromo-2-chloro-m-xylene)

• Product Name: 5-Bromo-2-chloro-m-xylene
• CAS No: 206559-40-2
• MF: C₈H₈BrCl
• MW: 219.506120681763
• MDL: MFCD03094622
• CID: 825221
• PubChem ID: 2735555
• Update Time: 2025-06-14

5-Bromo-2-chloro-m-xylene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-1,3-dimethylbenzene
• 5-Bromo-2-chloro-m-xylene
• 5-bromo-2-chloro-1,3-dimethyl-benzene
• SY317470
• 5-bromo-2-chloro-3-xylene
• F20967
• DB-066283
• MFCD03094622
• DTXSID80370793
• AKOS015834384
• AS-19850
• 206559-40-2
• EN300-1699002
• PKTXUGAXFJNLQR-UHFFFAOYSA-N
• Benzene, 5-bromo-2-chloro-1,3-dimethyl-
• CS-0187114
• SCHEMBL264803

• MDL： MFCD03094622
• Inchi： 1S/C8H8BrCl/c1-5-3-7(9)4-6(2)8(5)10/h3-4H,1-2H3
• InChI Key： PKTXUGAXFJNLQR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 217.95000
• Monoisotopic Mass: 217.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1,48 g/cm3
• Boiling Point: 131°C 1mm
• PSA: 0.00000
• LogP: 3.71930

5-Bromo-2-chloro-m-xylene Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 5-Bromo-2-chloro-m-xylene

Comprehensive Overview of 5-Bromo-2-chloro-m-xylene (CAS No. 206559-40-2): Properties, Applications, and Industry Insights

5-Bromo-2-chloro-m-xylene (CAS No. 206559-40-2) is a halogenated aromatic compound widely recognized for its versatility in organic synthesis and industrial applications. This brominated and chlorinated xylene derivative exhibits unique chemical properties, making it a valuable intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. With the growing demand for halogenated organic compounds in research and development, this compound has garnered significant attention from chemists and material scientists alike.

The molecular structure of 5-Bromo-2-chloro-m-xylene features a xylene backbone substituted with bromine and chlorine atoms at specific positions, enhancing its reactivity in cross-coupling reactions and other catalytic transformations. Recent studies highlight its role in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in creating complex molecules for drug discovery and advanced materials. Researchers frequently search for "synthetic routes for 5-Bromo-2-chloro-m-xylene" or "CAS 206559-40-2 suppliers," reflecting its commercial and academic relevance.

In the context of sustainability, green chemistry initiatives have spurred interest in optimizing the synthesis of halogenated compounds like 5-Bromo-2-chloro-m-xylene to minimize environmental impact. Innovations such as catalytic bromination methods and solvent-free reactions are now trending topics, aligning with global efforts to reduce hazardous waste. This compound’s stability under moderate conditions also makes it a candidate for high-performance polymer modifications, addressing queries like "halogenated additives for flame retardancy."

From a commercial perspective, the supply chain for CAS 206559-40-2 remains robust, with manufacturers emphasizing high-purity grades for research applications. Analytical techniques such as GC-MS and HPLC are critical for quality control, ensuring compliance with industry standards. FAQs like "How to store 5-Bromo-2-chloro-m-xylene" underscore the need for proper handling—recommendations include inert atmospheres and moisture-free environments to preserve its integrity.

Looking ahead, the demand for 5-Bromo-2-chloro-m-xylene is projected to rise alongside advancements in electronic materials and pharmaceutical intermediates. Its role in OLED technology and liquid crystal displays (LCDs) is particularly noteworthy, as halogenated aromatics contribute to enhanced electron mobility. Searches for "206559-40-2 in optoelectronics" reflect this emerging application, bridging chemistry with cutting-edge technology.

In summary, 5-Bromo-2-chloro-m-xylene (CAS No. 206559-40-2) exemplifies the intersection of traditional organic chemistry and modern industrial needs. Its adaptability across sectors—from life sciences to material engineering—positions it as a compound of enduring significance. As research continues to uncover novel uses, this halogenated xylene derivative will likely remain a staple in laboratories and production facilities worldwide.